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Compound of Interest

Compound Name: Tiaramide

Cat. No.: B1203770

For Immediate Release

This application note provides detailed protocols and quantitative data for the use of
Tiaramide, a non-steroidal anti-inflammatory drug (NSAID), in rodent studies. It is intended for
researchers, scientists, and drug development professionals investigating the anti-
inflammatory, analgesic, and toxicological properties of this compound.

Mechanism of Action

Tiaramide primarily functions as a selective inhibitor of cyclooxygenase-2 (COX-2). By
blocking the COX-2 enzyme, Tiaramide prevents the conversion of arachidonic acid into
prostaglandins, which are key mediators of inflammation and pain. Additionally, Tiaramide has
been shown to modulate the activity of immune cells, including macrophages and neutrophils,
and possesses antioxidant properties.[1] It also exhibits anti-anaphylactic effects by inhibiting
histamine release from mast cells.[2][3]

Signaling Pathways
COX-2 Inhibition Pathway

Tiaramide's primary mechanism involves the inhibition of the COX-2 pathway, which is crucial
in the inflammatory cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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